Cas no 3008-58-0 (5-Piperidin-1-ylmethyl-thiazol-2-ylamine)

• Product Name: 5-Piperidin-1-ylmethyl-thiazol-2-ylamine
• CAS No: 3008-58-0
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5214208
• Update Time: 2025-10-22

5-Piperidin-1-ylmethyl-thiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Piperidin-1-ylmethyl-thiazol-2-ylamine
• 5-(1-Piperidinylmethyl)-2-thiazolamine

• Inchi： 1S/C9H15N3S/c10-9-11-6-8(13-9)7-12-4-2-1-3-5-12/h6H,1-5,7H2,(H2,10,11)
• InChI Key： NTYRWSPLWDRWNY-UHFFFAOYSA-N
• SMILES： S1C(CN2CCCCC2)=CN=C1N

Additional information on 5-Piperidin-1-ylmethyl-thiazol-2-ylamine

5-Piperidin-1-ylmethyl-thiazol-2-ylamine (CAS No. 3008-58-0): A Comprehensive Overview

5-Piperidin-1-ylmethyl-thiazol-2-ylamine, also known by its CAS registry number 3008-58-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule consists of a thiazole ring, a piperidine moiety, and an amine group, making it a valuable building block for synthesizing complex organic molecules.

The thiazole ring, a key structural component of 5-piperidin-1-ylmethyl-thiazol-2-ylamine, is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and reactivity, making it a popular choice in drug design and material synthesis. Recent studies have highlighted the ability of thiazole-containing compounds to act as ligands in metal complexes, enhancing their catalytic efficiency in organic reactions.

The piperidine moiety in 5-piperidin-1-ylmethyl-thiazol-2-ylamine adds significant flexibility and electronic diversity to the molecule. Piperidine, a six-membered saturated heterocycle with one nitrogen atom, contributes to the compound's ability to form hydrogen bonds and participate in various intermolecular interactions. This property is particularly advantageous in the development of pharmaceutical agents, where hydrogen bonding plays a critical role in bioavailability and efficacy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-piperidin-1-ylmethyl-thiazol-2-ylamine through optimized reaction pathways. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to enhance reaction yields and reduce production costs. These methods not only improve the scalability of the synthesis process but also pave the way for large-scale production of this compound for industrial applications.

In terms of applications, 5-piperidin-1-yli methylthiazol 2 yl amine has shown promise in several areas. In the field of materials science, it has been utilized as a precursor for the synthesis of advanced polymers and coordination polymers. Its ability to coordinate with metal ions makes it an ideal candidate for creating materials with tailored magnetic, optical, or electronic properties.

Furthermore, 5-piperidin 1 yl methylthiazol 2 yl amine has been investigated for its potential as an intermediate in drug discovery programs. Its structural features make it suitable for modifying existing drug molecules or designing novel bioactive agents with improved pharmacokinetic profiles. Recent studies have demonstrated its role as a building block in the synthesis of kinase inhibitors and other therapeutic agents.

The compound's stability under various conditions has also been extensively studied. Research indicates that 5-piperidin 1 yl methylthiazol 2 yl amine exhibits good thermal stability and resistance to oxidation, making it suitable for use in high-throughput screening assays and long-term storage applications.

In conclusion, 5-piperidin 1 yl methylthiazol 2 yl amine (CAS No. 3008 58 0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.